Cas no 2097994-85-7 (1-(6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)-2-(methylamino)ethan-1-one)

• Product Name: 1-(6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)-2-(methylamino)ethan-1-one
• CAS No: 2097994-85-7
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• CID: 5724341
• PubChem ID: 121202250
• Update Time: 2025-05-20

1-(6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)-2-(methylamino)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• AKOS026710430
• 1-(6-ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)-2-(methylamino)ethan-1-one
• 1-(6-ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)-2-(methylamino)ethanone
• F1907-6061
• 2097994-85-7
• Ethanone, 1-(6-ethoxy-3-azabicyclo[3.1.1]hept-3-yl)-2-(methylamino)-
• 1-(6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)-2-(methylamino)ethan-1-one

• Inchi： 1S/C11H20N2O2/c1-3-15-11-8-4-9(11)7-13(6-8)10(14)5-12-2/h8-9,11-12H,3-7H2,1-2H3
• InChI Key： NIPYKUPHHSVNGY-UHFFFAOYSA-N
• SMILES： O(CC)C1C2CN(C(CNC)=O)CC1C2

Computed Properties

• Exact Mass: 212.152477885g/mol
• Monoisotopic Mass: 212.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.10±0.1 g/cm3(Predicted)
• Boiling Point: 335.5±37.0 °C(Predicted)
• pka: 8.89±0.10(Predicted)

Additional information on 1-(6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)-2-(methylamino)ethan-1-one

1-(6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)-2-(methylamino)ethan-1-one: A Comprehensive Overview

1-(6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)-2-(methylamino)ethan-1-one is a complex organic compound with the CAS number 2097994-85-7. This compound belongs to the class of bicyclic amines and features a unique structure that combines a bicyclo[3.1.1]heptane ring system with an ethoxy group and a methylamino substituent. The compound's structure is characterized by its rigid bicyclic framework, which contributes to its stability and potential bioactivity.

The synthesis of 1-(6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)-2-(methylamino)ethan-1-one involves multi-step organic reactions, including cyclization and substitution processes. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity, making this compound more accessible for research and potential applications in drug discovery.

One of the most promising areas of research for this compound is its potential as a neuroprotective agent. Preclinical studies have demonstrated that 1-(6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)-2-(methylamino)ethan-1-one exhibits neuroprotective properties by modulating glutamate signaling pathways and reducing oxidative stress in neuronal cells. These findings suggest that the compound could be a candidate for treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective effects, this compound has shown antidepressant-like activity in animal models. Research indicates that it enhances serotonin reuptake inhibition, which is a key mechanism of action for many antidepressant drugs. This property makes it a potential candidate for developing novel antidepressant therapies with fewer side effects compared to current medications.

Another area of interest is the anti-inflammatory activity of 1-(6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)-2-(methylamino)ethan-1-one. Studies have shown that it reduces inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in immune cells. This suggests its potential application in treating inflammatory diseases such as arthritis and inflammatory bowel disease.

The compound's unique structure also makes it a valuable tool in medicinal chemistry for designing new drug molecules with improved pharmacokinetic properties. Researchers are exploring its ability to serve as a scaffold for developing drugs with enhanced bioavailability and reduced toxicity.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on 1-(6-Ethoxy-3-Azabicyclo[3.1.1]Heptan--Yl)-2-Methylaminopropanone, providing insights into its binding interactions with various biological targets such as enzymes and receptors.

In conclusion, CAS No 2097994857, or (6-Ethoxybicyclo[3.1.0]hexylidene)methane, represents a significant advancement in organic chemistry with diverse applications in drug discovery and development.